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Compound of Interest

Compound Name: 1,8-Dinitroanthraquinone

Cat. No.: B085473 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical waste is a critical aspect of laboratory operations. This guide provides

essential, step-by-step procedures for the proper disposal of 1,8-Dinitroanthraquinone, a

compound that requires careful handling due to its potential hazards. Adherence to these

protocols is vital for ensuring personnel safety and environmental protection.

Hazard Profile and Safety Summary
1,8-Dinitroanthraquinone is classified as a hazardous substance, primarily causing eye

irritation.[1] As with many aromatic nitro compounds, it is crucial to treat this compound and any

contaminated materials as hazardous waste.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key data for 1,8-Dinitroanthraquinone.
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Property Value Source

Molecular Formula C14H6N2O6 [3]

Molecular Weight 298.21 g/mol [3]

GHS Hazard Classification
Eye Irritant 2B, H320 (Causes

eye irritation)
[1]

NFPA Health Hazard

0 (Materials that, under

emergency conditions, would

offer no hazard beyond that of

ordinary combustible

materials)

[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 1,8-Dinitroanthraquinone and its

contaminated materials is to manage them as hazardous waste through a licensed and

approved waste disposal company.[2] Never dispose of this chemical down the drain or in

regular trash.[4]

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:[1][2][4]

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Chemical safety goggles or a face shield.[1]

Body Protection: A laboratory coat or other suitable protective clothing.[1]

Respiratory Protection: In case of inadequate ventilation or dust formation, wear a

NIOSH/MSHA-approved respirator.[1][4]

Waste Collection
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Solid Waste: Collect any surplus, expired, or waste 1,8-Dinitroanthraquinone in a

designated, clearly labeled hazardous waste container. The container should be robust,

chemically resistant, and have a secure lid.[2]

Contaminated Materials: Any materials used to clean up spills, such as absorbent pads or

rags, should also be placed in the designated hazardous waste container.[5]

Solutions: If the compound is in a solvent, it should be collected in a designated liquid

hazardous waste container. Ensure the solvent is compatible with the other contents of the

container.[2]

Empty Containers: Empty containers of 1,8-Dinitroanthraquinone must be managed as

hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate

from the cleaning process must be collected and disposed of as hazardous liquid waste.[2]

[5]

Labeling
Properly label the hazardous waste container with the following information:[2][5]

The words "Hazardous Waste"

The full chemical name: "1,8-Dinitroanthraquinone"

The associated hazards (e.g., "Irritant")

The date of accumulation

Storage
Store the hazardous waste container in a designated, well-ventilated, and secure area.[1][2]

This area should be away from incompatible materials such as strong oxidizing and reducing

agents.[1] The storage area should also have secondary containment to prevent the spread of

material in case of a leak.[2][5]

Disposal
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.

[2] Provide the disposal company with the Safety Data Sheet (SDS) for the compound. The

primary recommended disposal method is removal to an authorized incinerator equipped with

an afterburner and a flue gas scrubber.[1]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 1,8-
Dinitroanthraquinone.

Step 1: Don PPE
(Gloves, Goggles, Lab Coat)

Step 2: Collect Waste
(Solid, Contaminated Materials, Solutions)

Step 3: Securely Close & Label Container
('Hazardous Waste', Chemical Name, Hazards, Date)

Step 4: Store in Designated Area
(Ventilated, Secure, Secondary Containment)

Step 5: Arrange for Professional Disposal
(Contact EHS or Licensed Vendor)

Step 6: Incineration
(Authorized Facility with Scrubber)

Click to download full resolution via product page
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Caption: Logical workflow for the disposal of 1,8-Dinitroanthraquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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